![molecular formula C26H31N3O5S B2470869 N-(2-ethoxyphenyl)-2-((1-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)acetamide CAS No. 878059-84-8](/img/structure/B2470869.png)
N-(2-ethoxyphenyl)-2-((1-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)acetamide
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Description
N-(2-ethoxyphenyl)-2-((1-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)acetamide is a useful research compound. Its molecular formula is C26H31N3O5S and its molecular weight is 497.61. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
A study by Debnath & Ganguly (2015) synthesized various acetamide derivatives and evaluated their antibacterial and antifungal activities. They found that some derivatives exhibited promising activities against pathogenic microorganisms.
Potential in Cancer Research
Zyabrev et al. (2022) synthesized a series of 4-arylsulfonyl-1,3-oxazoles, including acetamide derivatives, and evaluated their anticancer activities. Some compounds showed high activity against various cancer cell lines, suggesting their potential as leads in cancer therapy research.
Antiallergic Properties
Research by Menciu et al. (1999) on N-(pyridin-4-yl)-(indol-3-yl)acetamides revealed novel compounds with potent antiallergic effects, suggesting the potential of acetamide derivatives in developing antiallergic medications.
Antioxidant Activity
Gopi & Dhanaraju (2020) synthesized N-(substituted phenyl)-2-(3-(hydroxyimino)methyl)-1H-indol-1-yl acetamide derivatives and evaluated their antioxidant activity. They discovered that these compounds exhibited considerable antioxidant activity, indicating their potential use in oxidative stress-related disorders.
Potential as PET Ligands
A study by Prabhakaran et al. (2006) explored the potential of 2-(4-Methoxyphenyl)-N-(4-methylbenzyl)-N-(1-methylpiperidin-4-yl)acetamide in positron emission tomography (PET) imaging. Despite not being effective as a PET ligand for 5-HT2A receptors, this research contributes to the development of imaging probes in neuroscience.
Antinociceptive Pharmacology
A study by Porreca et al. (2006) investigated a novel nonpeptidic bradykinin B1 receptor antagonist with an acetamide component. This research highlights the potential therapeutic applications of acetamide derivatives in pain management.
properties
IUPAC Name |
N-(2-ethoxyphenyl)-2-[1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]indol-3-yl]sulfonylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H31N3O5S/c1-3-34-23-11-7-5-9-21(23)27-25(30)18-35(32,33)24-16-29(22-10-6-4-8-20(22)24)17-26(31)28-14-12-19(2)13-15-28/h4-11,16,19H,3,12-15,17-18H2,1-2H3,(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVVLXUVPXIXPKK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCC(CC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H31N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
497.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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